Cas no 10600-83-6 (Phenol,4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-)

• Product Name: Phenol,4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-
• CAS No: 10600-83-6
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• MDL: MFCD00488855
• CID: 118723
• PubChem ID: 578706
• Update Time: 2024-11-03

Phenol,4,4'-(1,3,4-oxadiazole-2,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-
• 2,5-BIS(4-HYDROXYPHENYL)-1,3,4-OXADIAZOLE
• 4,4-(1,3,4-oxadiazole-2,5-diyl)bisPhenol
• 4-[5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,3,4-oxadiazolidin-2-ylidene]cyclohexa-2,5-dien-1-one
• 4,4'-[1,3,4]oxadiazole-2,5-diyl-bis-phenol
• bis(4-hydroxyphenyl)-1,3,4-oxadiazole
• 4-[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]phenol
• Phenol, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-
• SCHEMBL9737564
• AKOS004906796
• F14536
• DTXSID00418686
• A801353
• YSZC049
• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)diphenol
• LS-14267
• 2,5-bis-(p-hydroxyphenyl)-1,3,4-oxadiazole
• 10600-83-6
• CS-0157454
• MFCD00488855

• MDL： MFCD00488855
• Inchi： 1S/C14H10N2O3/c17-11-5-1-9(2-6-11)13-15-16-14(19-13)10-3-7-12(18)8-4-10/h1-8,17-18H
• InChI Key： BINSWEOIXQQWJW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=NN=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 254.06900
• Monoisotopic Mass: 254.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.366
• Boiling Point: 501.2°Cat760mmHg
• Flash Point: 256.9°C
• Refractive Index: 1.648
• PSA: 79.38000
• LogP: 2.81480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids